Endo-3-azabicyclo[3.2.1]octan-8-ol

• IUPAC Name: (1S,5R)-3-azabicyclo[3.2.1]octan-8-ol
• InChI: InChI=1S/C7H13NO/c9-7-5-1-2-6(7)4-8-3-5/h5-9H,1-4H2/t5-,6+,7?
• InChI Key: XPZYBFOYRKOKPL-MEKDEQNOSA-N
• Canonical SMILES: C1CC2CNCC1C2O
• Isomeric SMILES: C1C[C@H]2CNC[C@@H]1C2O
• Molecular Formula: C7H13NO
• Molecular Weight: 127.18 g/mol

Description

Endo-3-azabicyclo[3.2.1]octan-8-ol is a chemical compound with the CAS Number: 240401-14-3. It has a molecular weight of 163.65. The IUPAC name for this compound is (1R,5S)-3-azabicyclo[3.2.1]octan-8-ol hydrochloride.

Molecular Structure Analysis

The molecular structure of Endo-3-azabicyclo[3.2.1]octan-8-ol can be represented by the InChI code: 1S/C7H13NO.ClH/c9-7-5-1-2-6(7)4-8-3-5;/h5-9H,1-4H2;1H/t5-,6+,7?. This indicates the presence of a nitrogen atom and a hydroxyl group in the bicyclic structure.

Physical And Chemical Properties Analysis

Endo-3-azabicyclo[3.2.1]octan-8-ol has a molecular weight of 163.65. It is a solid at room temperature.

Scientific Research Applications

Synthesis of Tropane Alkaloids

. .

Enantioselective Construction

Enantioselective construction of the 8-azabicyclo[3.2.1]octane scaffold is an important application. .

Asymmetric 1,3-Dipolar Cycloadditions

. .

Synthesis of 8-Oxabicyclo[3.2.1]Octanes

.

Safety and Hazards

The safety data sheet for a related compound, endo-8-isopropyl-8-azabicyclo[3.2.1]octan-3-ol, suggests that dust formation should be avoided and contact with skin and eyes should be prevented. It is recommended to use personal protective equipment and ensure adequate ventilation.

Future Directions

The 8-azabicyclo[3.2.1]octane scaffold, which is a part of Endo-3-azabicyclo[3.2.1]octan-8-ol, is the central core of the family of tropane alkaloids. These alkaloids display a wide array of interesting biological activities, suggesting potential future directions for research and application in the field of medicinal chemistry.

Mechanism of Action

The compound’s pharmacokinetics, which include its absorption, distribution, metabolism, and excretion (ADME) properties, would be influenced by its chemical structure. For instance, the presence of the hydroxyl group could potentially enhance its solubility in water, affecting its absorption and distribution .

The compound’s action could be influenced by various environmental factors such as pH, temperature, and the presence of other molecules or ions in the environment .